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Compound of Interest

Compound Name: Btk-IN-17

Cat. No.: B15578678 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent,

biologically active compounds like Btk-IN-17 is paramount. This guide provides immediate,

essential safety, and logistical information, including detailed operational and disposal plans, to

ensure a secure laboratory environment. As a selective and potent Bruton's tyrosine kinase

(BTK) inhibitor, Btk-IN-17 should be handled with a high degree of caution, treating it as a

potentially hazardous substance.[1] Adherence to the following protocols is critical for

minimizing exposure and maintaining the integrity of your research.

While a specific Safety Data Sheet (SDS) for Btk-IN-17 is not always available for research-

grade compounds, the following guidelines are based on best practices for handling potent

kinase inhibitors.[2][3][4]

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive approach to Personal Protective Equipment (PPE) is mandatory when

working with Btk-IN-17. The required level of protection varies depending on the specific

laboratory activity.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-

rated respirator. - Gloves: Two pairs of nitrile

gloves (double-gloving). - Eye Protection:

Chemical splash goggles. - Lab Coat:

Dedicated, disposable, or non-absorbent lab

coat. - Ventilation: Certified chemical fume hood

or powder containment hood.[2]

Solution Preparation and Handling

- Gloves: Two pairs of nitrile gloves. - Eye

Protection: Chemical splash goggles or a face

shield for splash risks. - Lab Coat: Standard

laboratory coat. - Ventilation: Chemical fume

hood.[2]

Cell Culture and In Vitro Assays

- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields. - Lab Coat: Standard

laboratory coat. - Ventilation: Class II biological

safety cabinet.[2]

Waste Disposal

- Gloves: Heavy-duty nitrile or butyl rubber

gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Standard laboratory coat.

[2]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is crucial to minimize exposure risk and prevent cross-contamination.

1. Receiving and Storage:

Upon receipt, immediately inspect the container for any signs of damage or leakage.

Verify the recommended storage conditions on the product vial or datasheet, typically -20°C

for compounds like Btk-IN-17.[3]
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Store the compound in a clearly labeled, designated, and secure location, away from

incompatible materials.[3]

2. Handling and Experimental Use:

Designated Area: All work with Btk-IN-17, both in solid and solution form, must be conducted

in a designated and clearly marked area.[2]

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed within a certified chemical fume hood to prevent inhalation of dust or aerosols.[2]

[3]

Dedicated Equipment: Use dedicated spatulas, glassware, and other equipment. If this is not

feasible, thoroughly decontaminate all equipment after use.[2]

Hand Washing: Always wash hands thoroughly with soap and water after handling the

compound, even when gloves have been worn.[2]

3. Solution Preparation:

Weighing: Carefully weigh the solid compound on a precision balance located inside the

chemical fume hood to minimize dust generation.[3]

Solvent Addition: Slowly add the appropriate solvent (e.g., DMSO) to the vial containing the

solid Btk-IN-17.[3]

Dissolution: Securely cap the vial and use a vortex or sonicator as needed to ensure the

compound is fully dissolved.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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